(5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: (5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine
• InChI: InChI=1S/C9H15NO/c10-9-4-6-1-7(5-9)3-8(2-6)11-9/h6-8H,1-5,10H2/t6-,7+,8?,9?
• InChI Key: ZZLQURFGCICSRP-QPIHLSAKSA-N
• Isomeric SMILES: C1[C@@H]2CC3C[C@H]1CC(C2)(O3)N
• Canonical SMILES: C1C2CC3CC1CC(C2)(O3)N

Description

(5S,7R)-2-oxatricyclo[33113,7]decan-1-amine is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine typically involves multiple steps, including the formation of the tricyclic core and subsequent functionalization.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to scale up the production while maintaining the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

(5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Alkyl halides, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

(5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

(5S,7R)-2-oxatricyclo[3.3.1.13,7]decan-1-amine: shares structural similarities with other tricyclic amines and oxatricyclic compounds.

Pyrazole derivatives: These compounds also exhibit a tricyclic structure and are known for their biological activities.

Sulfur compounds: These compounds have similar chemical properties and are used in various industrial applications.

Uniqueness

The uniqueness of this compound lies in its specific tricyclic structure and the presence of an oxatricyclic ring, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields .